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Compound of Interest

Compound Name: 1,2-Bis(trimethoxysilyl)ethane

Cat. No.: B097841 Get Quote

CAS Number: 18406-41-2 Synonyms: BTMSE, 1,2-Ethylenebis(trimethoxysilane), 1,1,1,4,4,4-

Hexamethoxy-1,4-disilabutane[1][2]

This technical guide provides a comprehensive overview of 1,2-Bis(trimethoxysilyl)ethane
(BTMSE), an organosilicon compound with significant applications in materials science,

chemical synthesis, and surface modification. It is intended for researchers, scientists, and

professionals in drug development and related fields.

Core Properties and Specifications
1,2-Bis(trimethoxysilyl)ethane is a dipodal silane characterized by an ethane bridge

connecting two silicon atoms, each bearing three hydrolyzable methoxy groups.[1][3] This

structure allows it to act as a robust crosslinking agent and a precursor for organic-inorganic

hybrid materials.[4][5] It is typically a colorless to pale yellow liquid.[1][6]

Physical and Chemical Data
The quantitative properties of 1,2-Bis(trimethoxysilyl)ethane are summarized in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C₈H₂₂O₆Si₂ [1][4][5][7]

Molecular Weight 270.43 g/mol [1][2][5]

Appearance Colorless to straw liquid [4][5][6][7]

Density 1.073 g/mL at 25 °C [7][8]

Boiling Point 103-104 °C at 5 mmHg [2][7][8]

Refractive Index n20/D 1.409 [7][8]

Flash Point 109 °C [2][5]

Purity Typically ≥95% [5][7]

EINECS Number 242-285-6 [2][4][9]

Primary Applications and Functions
BTMSE's bifunctional nature, with six hydrolyzable groups, makes it a versatile reagent in

various fields.[3][5]

Adhesives and Sealants: It is used as a crosslinking agent and adhesion promoter in sealant

and adhesive formulations, particularly for RTV silicone sealants, to enhance bonding to

surfaces and improve weather resistance.[4][5][6]

Surface Modification & Coatings: BTMSE is employed to formulate primers that protect

metals from corrosion, offering a chromate-free alternative.[5] Its ability to form highly

crosslinked structures leads to superior barrier properties.[5] The silane can bond organic

materials to inorganic substrates, enhancing the mechanical properties and durability of

composite materials.[1]

Sol-Gel Processes: It is a key precursor in the sol-gel synthesis of mesoporous organosilica

materials and organic-inorganic hybrid hollow nanospheres.[10] The ethane bridge imparts

flexibility and specific functionalities to the resulting silica network.[10]
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Chemical Intermediate: BTMSE serves as a fundamental building block in the synthesis of

more complex silicone polymers and organometallic structures.[6][11][12]

Reaction Mechanism: Hydrolysis and Condensation
The primary utility of 1,2-Bis(trimethoxysilyl)ethane stems from its reactivity in the presence

of water. The process involves two key steps: hydrolysis and condensation.

Hydrolysis: The methoxy groups (-OCH₃) attached to the silicon atoms react with water to

form silanol groups (-OH) and release methanol as a byproduct.[1][3]

Condensation: The newly formed silanol groups are reactive and can condense with other

silanol groups (or remaining methoxy groups) to form stable siloxane bonds (-Si-O-Si-). This

process releases water or methanol and builds a crosslinked, three-dimensional network.[1]

[13]

This sol-gel process is influenced by factors such as pH, water concentration, solvent, and

temperature.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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